Cas no 130655-94-6 (3-Thiophenecarboxylic acid, 5-(4-chlorophenyl)-, methyl ester)

• Product Name: 3-Thiophenecarboxylic acid, 5-(4-chlorophenyl)-, methyl ester
• CAS No: 130655-94-6
• MF: C₁₂H₉ClO₂S
• MW: 252.716661214828
• CID: 1226665
• Update Time: 2024-08-05

3-Thiophenecarboxylic acid, 5-(4-chlorophenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylic acid, 5-(4-chlorophenyl)-, methyl ester

• Inchi： 1S/C12H9ClO2S/c1-15-12(14)9-6-11(16-7-9)8-2-4-10(13)5-3-8/h2-7H,1H3
• InChI Key： JYJSOIHODAZTHF-UHFFFAOYSA-N
• SMILES： C1SC(C2=CC=C(Cl)C=C2)=CC=1C(OC)=O

Computed Properties

• Exact Mass: 252.00127

Experimental Properties

• Density: 1.302±0.06 g/cm3(Predicted)
• Boiling Point: 372.4±32.0 °C(Predicted)
• PSA: 26.3